Cas no 1018288-38-4 (2-(4-propylphenoxy)ethane-1-sulfonyl chloride)

• Product Name: 2-(4-propylphenoxy)ethane-1-sulfonyl chloride
• CAS No: 1018288-38-4
• MF: C₁₁H₁₅ClO₃S
• MW: 262.753001451492
• CID: 5229829
• PubChem ID: 64198662
• Update Time: 2025-05-28

2-(4-propylphenoxy)ethane-1-sulfonyl chloride Chemical and Physical Properties

Names and Identifiers

• Ethanesulfonyl chloride, 2-(4-propylphenoxy)-
• 2-(4-propylphenoxy)ethane-1-sulfonyl chloride

• Inchi： 1S/C11H15ClO3S/c1-2-3-10-4-6-11(7-5-10)15-8-9-16(12,13)14/h4-7H,2-3,8-9H2,1H3
• InChI Key： UGIPQBSJBWYOGG-UHFFFAOYSA-N
• SMILES： C(S(Cl)(=O)=O)COC1=CC=C(CCC)C=C1

Additional information on 2-(4-propylphenoxy)ethane-1-sulfonyl chloride

Comprehensive Overview of 2-(4-propylphenoxy)ethane-1-sulfonyl chloride (CAS No. 1018288-38-4)

2-(4-propylphenoxy)ethane-1-sulfonyl chloride (CAS No. 1018288-38-4) is a specialized organic compound widely utilized in pharmaceutical and agrochemical research. Its unique molecular structure, featuring a sulfonyl chloride functional group, makes it a valuable intermediate for synthesizing sulfonamide derivatives. This compound has gained significant attention due to its role in developing novel drug candidates and crop protection agents, aligning with current trends in precision medicine and sustainable agriculture.

The growing demand for high-purity chemical intermediates like 2-(4-propylphenoxy)ethane-1-sulfonyl chloride reflects the industry's focus on green chemistry and process optimization. Researchers frequently search for "sulfonyl chloride applications" or "CAS 1018288-38-4 synthesis," highlighting its relevance in modern organic synthesis. Its compatibility with cross-coupling reactions and click chemistry further enhances its utility in bioconjugation and material science applications.

Recent studies emphasize the compound's potential in targeted drug delivery systems, particularly in oncology research. The propylphenoxy moiety contributes to improved lipid solubility, addressing common challenges in bioavailability enhancement. This characteristic answers frequent queries about "improving drug solubility" and "prodrug design strategies," making it a subject of interest in medicinal chemistry forums and publications.

From an analytical perspective, 2-(4-propylphenoxy)ethane-1-sulfonyl chloride requires careful handling under inert atmospheres due to its reactivity. Quality control protocols typically involve HPLC purity analysis and spectroscopic characterization (FTIR, NMR), topics frequently searched alongside "CAS 1018288-38-4 characterization." The compound's stability data and storage conditions are crucial considerations for industrial-scale applications.

In the context of intellectual property, several patents reference 1018288-38-4 as a key intermediate for heterocyclic compounds with biological activity. This connects to trending searches about "patented chemical intermediates" and "pharmaceutical IP strategies." The compound's structural flexibility allows for diverse modifications, supporting innovation in small molecule therapeutics development.

Environmental considerations surrounding sulfonyl chloride derivatives have prompted investigations into biodegradable alternatives and catalytic processes. These discussions resonate with current ESG (Environmental, Social, and Governance) trends in the chemical industry, addressing search queries like "green synthesis of sulfonyl chlorides." The development of continuous flow chemistry methods for producing such intermediates represents an active research frontier.

The global market for fine chemical intermediates like 2-(4-propylphenoxy)ethane-1-sulfonyl chloride shows steady growth, driven by expanding contract research organizations and generic pharmaceutical sectors. Industry reports often correlate with searches for "specialty chemicals market trends" and "CAS 1018288-38-4 suppliers." Regional production capabilities and supply chain resilience remain critical discussion points post-pandemic.

Advanced computational methods, including molecular docking and QSAR modeling, increasingly utilize compounds like 2-(4-propylphenoxy)ethane-1-sulfonyl chloride for virtual screening campaigns. This intersects with popular queries about "AI in drug discovery" and "computational chemistry tools." The compound's well-defined structure-activity relationships make it particularly suitable for such cheminformatics applications.

Academic curricula focusing on advanced organic synthesis frequently incorporate sulfonyl chloride chemistry case studies, with 1018288-38-4 serving as an exemplary model. Educational searches for "sulfonylation reaction mechanisms" or "protecting group strategies" often lead to discussions of this compound's synthetic utility. Its balanced reactivity profile makes it ideal for demonstrating selective functionalization techniques.

Looking forward, 2-(4-propylphenoxy)ethane-1-sulfonyl chloride maintains relevance through emerging applications in biomaterials engineering and diagnostic probe development. These innovative uses address contemporary search trends like "chemical probes for imaging" and "smart materials design." The compound's dual functionality (phenolic ether and sulfonyl chloride) enables creative molecular architecture in multidisciplinary research.